Cas no 78608-74-9 ((3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid)

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid structure
78608-74-9 structure
Product Name:(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
CAS No:78608-74-9
MF:C27H46O5
MW:450.651149272919
CID:2000490
PubChem ID:5284236
Update Time:2025-09-19

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid Chemical and Physical Properties

Names and Identifiers

    • 25S-3alpha,7alpha,12alpha-Trihydroxy-5beta-cholestansaeure
    • 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholestan-26-saeure
    • (3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • A,5
    • (6R)-2-methyl-6-[(3S,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanoic acid
    • 3beta,7alpha,12alpha-Trihydroxy-5beta-cholestan-26-oic acid
    • A,7
    • (3beta,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-cholestan-26-oicAcid
    • A,12
    • Cholestan-26-oic acid, 3,7,12-trihydroxy-, (3I(2),5I(2),7I+/-,12I+/-)-
    • A)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • 78608-74-9
    • DTXSID601192028
    • LMST04030063
    • CHEBI:186528
    • (3
    • (3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • Inchi: 1S/C27H46O5/c1-15(6-5-7-16(2)25(31)32)19-8-9-20-24-21(14-23(30)27(19,20)4)26(3)11-10-18(28)12-17(26)13-22(24)29/h15-24,28-30H,5-14H2,1-4H3,(H,31,32)/t15-,16?,17+,18+,19-,20+,21+,22-,23+,24+,26+,27-/m1/s1
    • InChI Key: CNWPIIOQKZNXBB-XTZASNGSSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCCC(C(=O)O)C)[C@]21C)O)O

Computed Properties

  • Exact Mass: 450.33452456Da
  • Monoisotopic Mass: 450.33452456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 98Ų

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T888000-2.5mg
(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
2.5mg
$ 193.00 2023-09-05
TRC
T888000-5mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
5mg
$ 339.00 2023-04-16
TRC
T888000-10mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
10mg
$ 592.00 2023-04-16
TRC
T888000-25mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
25mg
$ 1401.00 2023-04-16
A2B Chem LLC
AX39478-2.5mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oicAcid
78608-74-9
2.5mg
$294.00 2023-12-30

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd